Cas no 21759-68-2 (2-Butenoic acid, 3-(methylamino)-, methyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 3-(methylamino)-, methyl ester, (2Z)-
• CAS No: 21759-68-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1403825
• PubChem ID: 5702622
• Update Time: 2025-04-20

2-Butenoic acid, 3-(methylamino)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(methylamino)-, methyl ester, (2Z)-
• methyl 3-(methylamino)but-2-enoate
• 21759-68-2
• (z)-methyl 3-(methylamino)but-2-enoate
• QAKYFFYZPIPLDN-PLNGDYQASA-N
• AKOS004906659
• (z)-methyl3-(methylamino)but-2-enoate
• methyl (Z)-3-(methylamino)but-2-enoate
• CS-0361674
• methyl beta-methylaminocrotonate
• METHYL 3-METHYLAMINOCROTONATE
• SCHEMBL1739
• methyl 3-(methylamino)-2-butenoate
• 13412-12-9
• AS-19305

• MDL： MFCD01111729
• Inchi： 1S/C6H11NO2/c1-5(7-2)4-6(8)9-3/h4,7H,1-3H3/b5-4-
• InChI Key： QAKYFFYZPIPLDN-PLNGDYQASA-N
• SMILES： O(C)C(/C=C(/C)\NC)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33